5-(thiophen-2-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)isoxazole-3-carboxamide
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Description
5-(thiophen-2-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H13N3O2S2 and its molecular weight is 367.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
The synthesis and reactivity of thiophene-containing compounds such as 5-(thiophen-2-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)isoxazole-3-carboxamide are pivotal in heterocyclic chemistry. These compounds are synthesized through various methods, including condensation reactions and treatments with different reagents to yield derivatives with significant biological and chemical properties. For example, Aleksandrov et al. (2020) explored the condensation of quinolin-5-amine with thiophene-2-carbonyl chloride, leading to N-(quinolin-5-yl)thiophene-2-carboxamide. Subsequent treatments yielded 2-(thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline, showcasing the potential for creating derivatives with unique properties (Aleksandrov, A., Zablotskii, D. A., & El’chaninov, M. M., 2020).
Potential Biological Activities
The structural framework of thiophene and isoxazole rings, as found in compounds like this compound, offers a basis for developing compounds with promising biological activities. For instance, Liu et al. (1996) synthesized a series of 3- and 5-alkylamino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone, evaluating them as inhibitors with cytotoxicity in vitro and antineoplastic activity in vivo, highlighting the potential for therapeutic applications (Liu, M. C., Lin, T. S., Cory, J. G., Cory, A. H., & Sartorelli, A. C., 1996).
properties
IUPAC Name |
5-thiophen-2-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-1,2-oxazole-3-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H13N3O2S2/c22-18(14-10-15(23-21-14)17-4-2-8-25-17)20-11-12-5-6-19-13(9-12)16-3-1-7-24-16/h1-10H,11H2,(H,20,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDEFGUDNUQKXEI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NO2)C(=O)NCC3=CC(=NC=C3)C4=CC=CS4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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